Benzoic acid, 4-[[[[4-[[(2-ethylhexyl)oxy]carbonyl]phenyl]amino]methylene]amino]-, 2-ethylhexyl ester

• CAS No.: 78480-23-6
• Molecular Formula: C31H44N2O4
• Molecular Weight: 508.7 g/mol
• IUPAC Name: 2-ethylhexyl 4-[[4-(2-ethylhexoxycarbonyl)phenyl]iminomethylamino]benzoate
• InChI: InChI=1S/C31H44N2O4/c1-5-9-11-24(7-3)21-36-30(34)26-13-17-28(18-14-26)32-23-33-29-19-15-27(16-20-29)31(35)37-22-25(8-4)12-10-6-2/h13-20,23-25H,5-12,21-22H2,1-4H3,(H,32,33)
• InChI Key: PKKUYZUMEURUIE-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(CC)COC(=O)C1=CC=C(C=C1)NC=NC2=CC=C(C=C2)C(=O)OCC(CC)CCCC

Description

Benzoic acid, 4-[[[[4-[[(2-ethylhexyl)oxy]carbonyl]phenyl]amino]methylene]amino]-, 2-ethylhexyl ester is a complex organic compound primarily used in sunscreen formulations as a UV filter to block harmful ultraviolet light . This compound is known for its ability to absorb, reflect, and scatter UV radiation, making it an essential ingredient in sun protection products .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of benzoic acid, 4-[[[[4-[[(2-ethylhexyl)oxy]carbonyl]phenyl]amino]methylene]amino]-, 2-ethylhexyl ester involves multiple steps. One common method includes the esterification of benzoic acid derivatives with 2-ethylhexanol under acidic conditions . The reaction typically requires a catalyst such as sulfuric acid and is carried out at elevated temperatures to facilitate the esterification process.

Industrial Production Methods

Industrial production of this compound often involves large-scale esterification processes using continuous flow reactors. These reactors allow for precise control of reaction conditions, ensuring high yield and purity of the final product . The use of advanced purification techniques, such as distillation and crystallization, further enhances the quality of the compound.

Chemical Reactions Analysis

Types of Reactions

Benzoic acid, 4-[[[[4-[[(2-ethylhexyl)oxy]carbonyl]phenyl]amino]methylene]amino]-, 2-ethylhexyl ester undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids.

Reduction: Reduction reactions can convert the ester group to alcohols.

Substitution: The aromatic ring can undergo electrophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and electrophiles for substitution reactions . The reactions are typically carried out under controlled temperatures and pressures to ensure the desired product formation.

Major Products

The major products formed from these reactions include various derivatives of benzoic acid and its esters, depending on the specific reaction conditions and reagents used .

Scientific Research Applications

Benzoic acid, 4-[[[[4-[[(2-ethylhexyl)oxy]carbonyl]phenyl]amino]methylene]amino]-, 2-ethylhexyl ester has a wide range of scientific research applications:

Chemistry: Used as a model compound in studies of esterification and substitution reactions.

Biology: Investigated for its potential effects on cellular processes and UV protection mechanisms.

Medicine: Explored for its role in preventing UV-induced skin damage and its potential therapeutic applications.

Industry: Widely used in the formulation of sunscreens and other cosmetic products to provide effective UV protection.

Mechanism of Action

The compound exerts its effects primarily through the absorption of UV radiation. The aromatic ring and ester groups in the molecule absorb UV light, preventing it from penetrating the skin . This absorption process involves the excitation of electrons to higher energy states, which dissipates the energy as heat, thereby protecting the skin from UV damage .